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Compound of Interest

Compound Name: Spiroxamine-d4

Cat. No.: B13843081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Spiroxamine-d4 (CAS No. 2469272-82-8). As a deuterated analog of the fungicide
Spiroxamine (CAS No. 118134-30-8), its material safety profile is considered analogous to the
parent compound.[1] This document consolidates critical safety information to ensure its proper
handling, storage, and disposal in a research and development setting.

Hazard Identification and Classification

Spiroxamine is classified as a hazardous substance.[2] The following table summarizes its
classification according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin.[3]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[3]
Skin Irritation 2 H315: Causes skin irritation.
) o H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction.
Eye Irritation - Severely irritating to the eye.
] o H361: Suspected of damaging
Reproductive Toxicity 2 . )
fertility or the unborn child.
- . H373: May cause damage to
Specific Target Organ Toxicity
2 the eyes through prolonged or
(Repeated Exposure)
repeated exposure.
Hazardous to the Aquatic ) o
_ 1 H400: Very toxic to aquatic life.
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects.

Signal Word: Danger

Toxicological Data

Toxicological studies have been conducted on Spiroxamine to determine its potential health
effects. The data is summarized below.
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Metric Value Species Route Finding
Moderately to
LD50 >500 mg/kg Rat Oral highly acutely
toxic.
LD50 245 mg/kg Rat Oral -
] Harmful if
LC50 330 mg/m3/4h Rat Inhalation )
inhaled.
TDLO 2,232 ml/kg/90D Mouse Oral -
L ) Moderately
Skin Irritation - Rabbit Dermal S
irritating.
o ) Severely
Eye Irritation - Rabbit Ocular o
irritating.
) Caused an
Skin ) ) ) ]
o - Guinea Pig Dermal allergic skin
Sensitization i
reaction.

Experimental Methodologies

The toxicological data presented were derived from a series of standardized studies designed

to assess the safety of Spiroxamine. While detailed proprietary protocols are not publicly

available, the methodologies are based on internationally recognized guidelines.

» Acute Toxicity Studies: These experiments determine the short-term adverse effects of a

substance following a single exposure. Studies were conducted for oral, dermal, and

inhalation routes in laboratory animals (primarily rats). The LD50 (lethal dose for 50% of the

test population) and LC50 (lethal concentration for 50%) values were established.

e [Irritation and Sensitization Studies: Skin and eye irritation potential was evaluated in rabbits.

These tests involve applying the substance to the skin or into the eye and observing for

signs of irritation such as redness, swelling, and damage. Skin sensitization studies in

guinea pigs were performed to assess the potential for the substance to provoke an allergic

skin reaction upon repeated contact.
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» Repeated Dose Toxicity: Long-term exposure studies in rats and dogs identified target
organs for toxicity, which included the eyes, liver, esophagus, and urinary bladder.

o Reproductive & Developmental Toxicity: Two-generation studies in rats and developmental
toxicity studies in rats and rabbits were conducted. These experiments evaluate potential
adverse effects on reproductive function and the development of offspring. Developmental
effects were observed only at high doses that also caused maternal toxicity.

e Mutagenicity and Carcinogenicity: A battery of in vitro and in vivo tests was performed to
assess the potential of Spiroxamine to cause genetic mutations, all of which were negative.
Long-term carcinogenicity studies in rats and mice concluded that Spiroxamine was not
carcinogenic.

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to good industrial hygiene and safety practices is paramount when handling
Spiroxamine-d4.

Engineering Controls:
e Ensure good ventilation or work in a fume hood to minimize exposure to dust or vapors.

Personal Protective Equipment (PPE): The following PPE is recommended to minimize
exposure.
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PPE Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side
shields, goggles, or a face
shield.

Protects against splashes and
eye contact, which can cause

severe irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile), a lab coat, or a

chemical safety suit.

Prevents skin contact, which
can cause irritation, allergic
reactions, and systemic

toxicity.

Respiratory Protection

NIOSH/MSHA approved

respirator.

Required if ventilation is
inadequate or when handling
powders that can generate
dust.

General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before breaks.

Remove contaminated clothing immediately.

Emergency Procedures and First Aid

Immediate action is required in case of accidental exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped or is difficult, provide
artificial respiration or oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Drench the affected skin with plenty of water for
at least 15 minutes. Wash thoroughly with soap
and water. Get medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15-20 minutes, occasionally
lifting the upper and lower eyelids. Remove
contact lenses, if present, after the first 5

minutes. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, have them
drink plenty of water. Seek immediate medical

attention.

Accidental Release Workflow

The following diagram outlines the logical workflow for handling a spillage of Spiroxamine-d4.

© 2025 BenchChem. All rights reserved.

6/10 Tech Support


https://www.benchchem.com/product/b13843081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13843081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spill Occurs

Contain Spill with
Inert Absorbent Material
(Sand, Vermiculite)

Collect Absorbed Material
into a Labeled, Sealed
Container for Hazardous Waste

Clean Spill Area with
Detergent and Water

Dispose of Contaminated
Materials as Hazardous Waste

Ventilate Area

Click to download full resolution via product page

Workflow for handling an accidental chemical spill.
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Physical and Chemical Properties

Property Value

CAS Number 2469272-82-8

Molecular Formula C18H31D4NO2

Molecular Weight 301.5 g/mol

Appearance Solid material / White crystalline powder
Storage Temperature +4°C

Stability > 4 years

Solubility Chloroform (Slightly), Methanol (Slightly)

Stability and Reactivity

o Chemical Stability: The product is considered stable under recommended storage conditions.
» Conditions to Avoid: Protect from light and store out of direct sunlight.

* Incompatible Materials: Avoid strong acids, strong bases, and strong oxidizing agents.

o Hazardous Decomposition Products: No further relevant information available.

e Hazardous Polymerization: Will not occur.

Disposal Considerations

o Waste Treatment: This material and its container must be disposed of as hazardous waste.
Do not dispose of it with household garbage or allow it to reach the sewage system.

¢ Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal regulations.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) provided by the supplier before handling
Spiroxamine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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